Amitriptyline-selective plastic membrane sensors and their pharmaceutical applications
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9911600239
Abstract
The construction and general performance characteristics of potentiometric amitriptyline–plastic membrane sensors, based on ion-pair complexes with triphenylstibenylborate and tetra(2-chlorophenyl)borate, respectively, are described. Both electrodes show near-Nernstian responses over the range 1 × 10–2–7 × 10–6 mol dm–3 with a detection limit of about 5 × 10–6 mol dm–3. The electrodes proved useful in the determination of amitriptyline hydrochloride in pure drug substances and pharmaceutical preparations. They were also applied to the determination of content uniformity and dissolution rate of sugar-coated amitriptyline tablets. The physical processes were numerically simulated by typical equations.
Recommended Literature
- [1] Back cover
- [2] Achieving multiple emission states and controllable response behaviour in thermochromic luminescent materials for security applications†
- [3] Planar chiral (η6-arene)Cr(CO)3 containing carboxylic acid derivatives: Synthesis and use in the preparation of organometallic analogues of the antibiotic platensimycin†‡
- [4] Synthesis of three 18F-labelled cyclooxygenase-2 (COX-2) inhibitors based on a pyrimidine scaffold
- [5] Facile fabrication and characterization of aliphatic polyketone (PK) micro/nano fiber membranes via electrospinning and a post treatment process†
- [6] Green construction of eco-friendly phosphotungstic acid Sr-MOF catalysts for crystal violet removal and synthesis of coumarin and xanthene compounds†
- [7] Broadening the scope of high structural dimensionality nanomaterials using pyridine-based curcuminoids†
- [8] The Institute of Chemistry of Great Britain and Ireland. Thirtieth Annual General Meeting
- [9] A theoretical insight into the curing mechanism of phthalonitrile resins promoted by aromatic amines†
- [10] A general synthesis of aromatic amides via palladium-catalyzed direct aminocarbonylation of aryl chlorides†
Journal Name：Analyst
Research Products
-
CAS no.: 117902-15-5
-
CAS no.: 12135-77-2
-
CAS no.: 1596-13-0
-
CAS no.: 16413-88-0
-
CAS no.: 131864-71-6
